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Compound of Interest

Compound Name: Malt1-IN-6

Cat. No.: B15142661

For researchers, scientists, and drug development professionals, this guide provides a
comparative analysis of Malt1-IN-6 against a selection of clinical-stage MALT1 inhibitors. The
information is based on publicly available preclinical and clinical data.

Mucosa-associated lymphoid tissue lymphoma translocation protein 1 (MALT1) is a key
regulator of signaling pathways that are crucial for the activation and proliferation of
lymphocytes. Its dual function as a scaffold protein and a cysteine protease makes it a
compelling therapeutic target in oncology and immunology, particularly for B-cell ymphomas. A
number of small molecule inhibitors targeting the proteolytic activity of MALT1 are in various
stages of development. This guide aims to provide a comparative overview of the preclinical
and clinical data for Malt1-IN-6 and several clinical-stage MALT1 inhibitors to aid researchers
in their drug discovery and development efforts.

Overview of MALT1 Inhibitors
This guide focuses on the following MALT1 inhibitors:
e Maltl-IN-6: A preclinical MALT1 protease inhibitor.

o Safimaltib (JNJ-67856633): An allosteric MALT1 protease inhibitor that has entered clinical
trials.

e ONO-7018 (CTX-177): A selective MALT1 inhibitor that has been in clinical development.
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e SGR-1505: An allosteric MALT1 inhibitor currently in clinical trials.
e ABBV-525: A small-molecule MALT1 inhibitor being evaluated in clinical studies.

MALT1 Signaling Pathway

The diagram below illustrates the central role of MALT1 in the NF-kB signaling pathway, a key
driver of lymphocyte activation and survival.
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e To cite this document: BenchChem. [Benchmarking MALT1 Inhibitors: A Comparative Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142661#benchmarking-maltl-in-6-against-clinical-
malt1-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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